Cas no 1170530-26-3 (4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid)

• Product Name: 4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid
• CAS No: 1170530-26-3
• MF: C₁₇H₁₁FN₂O₃
• MW: 310.279247522354
• MDL: MFCD14281595
• CID: 4682898
• Update Time: 2025-05-21

4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[6-(4-fluorophenoxy)pyridazin-3-yl]benzoic acid
• benzoic acid, 4-[6-(4-fluorophenoxy)-3-pyridazinyl]-
• 4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid

• MDL： MFCD14281595
• Inchi： 1S/C17H11FN2O3/c18-13-5-7-14(8-6-13)23-16-10-9-15(19-20-16)11-1-3-12(4-2-11)17(21)22/h1-10H,(H,21,22)
• InChI Key： VSNXRKXARRVLGL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=C(C2C=CC(C(=O)O)=CC=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Topological Polar Surface Area: 72.3

Additional information on 4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid

4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic Acid: A Comprehensive Overview

4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid, also known by its CAS number 1170530-26-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential for use in drug development. The molecule consists of a benzoic acid moiety attached to a pyridazine ring, which is further substituted with a 4-fluorophenoxy group. This combination of functional groups imparts the compound with a wide range of chemical and biological properties.

The synthesis of 4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on the use of microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production of this compound. These advancements have not only improved the efficiency of synthesis but also opened new avenues for its application in diverse industries.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The pyridazine ring, a key structural component, is known for its ability to interact with various biological targets, including enzymes and receptors. Recent research has highlighted its potential as an inhibitor of certain kinases, which are critical in the progression of diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that 4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid exhibits selective activity against these targets, making it a valuable candidate for further drug development.

In addition to its pharmaceutical applications, this compound has shown potential in the field of agrochemicals. Its ability to modulate plant growth regulators and pest control agents has been explored in recent studies. Researchers have found that the compound can enhance crop resistance to environmental stressors, such as drought and salinity, by modulating key signaling pathways in plants. These findings underscore its versatility and broad applicability across multiple sectors.

The chemical properties of 4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid are equally noteworthy. The presence of the fluorine atom in the 4-fluorophenoxy group confers enhanced stability and lipophilicity to the molecule, which are desirable traits for many industrial applications. Furthermore, the benzoic acid moiety provides acidity and hydrogen bonding capabilities, enabling the compound to participate in various chemical reactions, such as esterification and amidation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into its interaction with biological targets, paving the way for rational drug design strategies. These computational tools have also facilitated the identification of novel analogs with improved pharmacokinetic profiles.

In conclusion, 4-[6-(4-Fluorophenoxy)pyridazin-3-yl]benzoic acid (CAS No: 1170530-26-3) stands out as a versatile and promising compound with applications spanning multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in future innovations across pharmaceuticals, agrochemicals, and materials science.